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Compound of Interest

Compound Name: Fenchol

Cat. No.: B156177

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Fenchol, including detailed operational and disposal plans. By offering
procedural, step-by-step guidance, this document aims to be your preferred source for
laboratory safety and chemical handling information, building deep trust by providing value
beyond the product itself.

Fenchol, a monoterpenoid, is a colorless or white solid with a characteristic camphor-like
aroma.[1][2] It is utilized in various applications, including as a flavoring agent and in perfumery.
[2][3] While some sources state that Fenchol does not meet the criteria for hazardous
classification under the Globally Harmonized System (GHS), others classify it as a combustible
liquid that can cause skin and eye irritation.[3][4][5] Given this variability, it is prudent to handle
Fenchol with appropriate caution and adherence to safety protocols.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key quantitative data and hazard
information for Fenchol.
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Property Value Source(s)
Chemical Formula C10H180 [L1031161[7]
Molecular Weight 154.25 g/mol [11[31[61[7]

Colorless liquid, white to straw
Appearance ] ) [31[7]
yellow crystalline solid

Boiling Point 201-202 °C (394-396 °F) [1][3][6]
Melting Point 35-45 °C (95-113 °F) [1][3]
) Not applicable / Combustible
Flash Point iquid [41051[8]
iqui

N Insoluble in water; Soluble in
Solubility , [3]4][6]
vegetable oils and ethanol

GHS Hazard Statements H315: Causes skin irritation [415117]

H319: Causes serious eye

[41051(7]

irritation

H335: May cause respiratory
[5117]

irritation

Signal Word Warning [4]

Personal Protective Equipment (PPE) Protocol

When handling Fenchol, a comprehensive PPE strategy is crucial to minimize exposure and
ensure personal safety. The following protocol outlines the mandatory protective gear.

Standard Handling Operations

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
to protect against splashes.[9] If there is a significant risk of splashing, a face shield should
be worn in addition to goggles.[10]

o Hand Protection: Chemically resistant gloves are required.[7] Suitable materials include butyl
rubber or neoprene.[11] It is important to inspect gloves for any signs of degradation or
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puncture before use and to dispose of contaminated gloves properly.[7]

o Body Protection: A standard laboratory coat should be worn.[9] For procedures with a higher
risk of splashing, consider a chemically resistant apron.[11]

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[8] However, if aerosols are generated or if
working in a poorly ventilated area, a NIOSH-approved respirator with an organic vapor
cartridge is recommended.[7]

Emergency Situations (e.g., Spills)

In the event of a large spill or release in a poorly ventilated area, the level of PPE must be
escalated:

o Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary.[5]

» Body Protection: A full-body chemically resistant suit may be required to prevent skin
contact.[5]

The logical workflow for selecting and using PPE is illustrated in the diagram below.
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Personal Protective Equipment (PPE) Workflow for Fenchol Handling
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Caption: Workflow for PPE selection and use when handling Fenchol.

Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating
Fenchol or when there is a potential for aerosol generation.[5][7]

Avoid contact with skin, eyes, and clothing.[7][9]

Wash hands thoroughly after handling.[4][5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8]

Take precautionary measures against static discharge.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][8]
o Keep away from strong oxidizing agents.[4]
o Store locked up.[5][7]

Emergency Protocols: Spills, Exposure, and Fire

Immediate and appropriate action during an emergency can significantly mitigate potential
harm.

Spill Response

For minor spills, follow these steps:
o Alert personnel in the immediate area.[12]
» Don appropriate PPE, including respiratory protection if necessary.[12]

» Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[5]
[13]
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» Carefully collect the absorbed material into a suitable, labeled container for disposal.[7][14]

e Clean the spill area with soap and water.[13]

o Dispose of contaminated materials as hazardous waste.[12]

For major spills:

e Evacuate the area immediately.[13]

 Alert your institution's emergency response team.[12]

« |f safe to do so, close the door to the affected area to contain vapors.[15]

The following diagram outlines the decision-making process for responding to a Fenchol spill.
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Fenchol Spill Response Plan
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Caption: Decision tree for responding to a Fenchol spill.
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First Aid and Exposure Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][7] Seek medical attention if irritation
persists.[4][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[4][7]
Remove contaminated clothing and wash it before reuse.[5][7] If skin irritation occurs, seek
medical attention.[5][7]

e Inhalation: Move the person to fresh air.[5][7] If they are not breathing, give artificial
respiration. Seek medical attention.[7]

e Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water and seek immediate medical
attention.[8]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][8]

» Unsuitable Extinguishing Media: A solid water stream may be inefficient as it can scatter and
spread the fire.[4][5]

e Specific Hazards: In a fire, irritating and toxic gases such as carbon monoxide and carbon
dioxide may be produced.[4][8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Disposal Plan

Proper disposal of Fenchol and its contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused Fenchol as hazardous waste in accordance with local,
state, and federal regulations.[5][8] Do not dispose of it with household garbage or allow it to
enter the sewage system.[4]
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o Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers
should be collected in a labeled, sealed container and disposed of as hazardous waste.[12]
Empty containers should be taken to an approved waste handling site for recycling or
disposal.[8]

By adhering to these comprehensive safety and handling protocols, you can significantly
reduce the risks associated with working with Fenchol and maintain a safe and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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